Cas no 2171890-83-6 (N-(propan-2-yl)-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide)

• Product Name: N-(propan-2-yl)-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide
• CAS No: 2171890-83-6
• MF: C₁₃H₁₄F₃N₃O₂S
• MW: 333.329371929169
• CID: 6149680
• PubChem ID: 165589937
• Update Time: 2025-10-28

N-(propan-2-yl)-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1591243
• 2171890-83-6
• N-(propan-2-yl)-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C13H14F3N3O2S/c1-9(2)18-22(20,21)12-7-8-17-19(12)11-5-3-10(4-6-11)13(14,15)16/h3-9,18H,1-2H3
• InChI Key： XOLRNRUNESIETD-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(C(F)(F)F)=CC=1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 333.07588236g/mol
• Monoisotopic Mass: 333.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.4Ų

Additional information on N-(propan-2-yl)-1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide

N-(Propan-2-yl)-1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide: A Comprehensive Overview

The compound N-(Propan-2-yl)-1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide (CAS No. 2171890-83-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. In this article, we delve into the structural features, synthesis methods, and recent advancements in the research and applications of this compound.

The chemical structure of N-(Propan-2-yl)-1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide comprises a pyrazole ring system, a trifluoromethyl-substituted phenyl group, and a sulfonamide moiety. The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is known for its stability and ability to form hydrogen bonds. The trifluoromethyl group attached to the phenyl ring introduces electron-withdrawing effects, enhancing the compound's electronic properties and reactivity. The sulfonamide group further contributes to the molecule's solubility and bioavailability.

Recent studies have focused on the synthesis of this compound, exploring efficient and environmentally friendly methods. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These advancements have not only improved yield but also reduced the environmental footprint of manufacturing this compound.

One of the most promising applications of N-(Propan-2-yl)-1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide lies in its potential as a pharmaceutical agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drugs. Additionally, its sulfonamide group has shown promise in modulating ion channels, which could be beneficial in treating neurological disorders.

In the field of agrochemicals, this compound has been investigated for its pesticidal properties. Its ability to disrupt insect hormone receptors suggests its potential as an eco-friendly alternative to traditional pesticides. Furthermore, recent research has highlighted its role as a plant growth regulator, enhancing crop resilience against environmental stressors.

The unique electronic properties of N-(Propan-2-yl)-1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide also make it an attractive candidate for use in advanced materials. Its application in organic electronics, particularly as a component in light-emitting diodes (LEDs), has been explored due to its excellent charge transport properties. Researchers are actively working on optimizing its performance in such devices.

Despite its numerous advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability of synthesis and long-term toxicity assessments need to be addressed before it can be widely adopted in commercial applications. Collaborative efforts between chemists, biologists, and engineers are essential to overcome these barriers.

In conclusion, N-(Propan-2-yl)-1-[4-(Trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide (CAS No. 2171890-83-6) is a versatile compound with vast potential across multiple industries. Its unique chemical structure and diverse functional groups make it a valuable asset for researchers seeking innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new applications and improve synthesis methods, this compound is poised to play a significant role in shaping future technologies.